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Compound of Interest

Compound Name: 2-(4-nitrophenyl)-1H-indole

Cat. No.: B10962499

Get Quote

Executive Summary
2-(4-nitrophenyl)-1H-indole (CAS: 40015-09-6) is a functionalized indole derivative often

synthesized via Fischer Indole cyclization or Suzuki-Miyaura cross-coupling. Its infrared

spectrum serves as a primary "fingerprint" for validation, specifically distinguishing it from non-

nitrated precursors (e.g., p-nitroacetophenone phenylhydrazone) and structural analogs (e.g.,

2-phenylindole).

The defining spectral feature of this compound is the co-existence of the indole N-H stretch

(~3400 cm⁻¹) and the strong, characteristic nitro (NO₂) stretching vibrations at ~1520 cm⁻¹ and

~1345 cm⁻¹. This guide details these bands to facilitate rapid structural confirmation.

Comparative Spectral Analysis
To objectively assess the "performance" of IR spectroscopy in identifying this compound, one

must compare it against its closest structural relatives. The presence of the p-nitro group

introduces distinct "active" regions in the spectrum that are "silent" in the alternatives.

Table 1: Diagnostic Comparison of Key IR Bands
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Functional
Group

2-(4-

nitrophenyl)-1H-

indole (Target)

2-Phenylindole

(Alternative)
Indole (Core)

Diagnostic

Value

N-H Stretch
3450–3350 cm⁻¹

(m, br)
3450–3400 cm⁻¹ 3420–3390 cm⁻¹

Confirms indole

core integrity

(intact pyrrole

ring).[1]

NO₂ Asymmetric
1550–1515 cm⁻¹

(s)
Absent Absent

PRIMARY ID:

Differentiates

from 2-

phenylindole.

NO₂ Symmetric
1360–1330 cm⁻¹

(s)
Absent Absent

CONFIRMATOR

Y ID: Verifies

nitro group

presence.

C=C Aromatic 1620–1580 cm⁻¹ 1600–1450 cm⁻¹ 1610–1550 cm⁻¹

Indicates

conjugation;

shifts slightly due

to nitro-

withdrawal.

C-N Stretch
~850 cm⁻¹ (C-N)

& ~1100 cm⁻¹
1300–1200 cm⁻¹ 1350–1250 cm⁻¹

C-N (nitro) vs C-

N (amine)

distinction.

(Legend: s = strong, m = medium, br = broad)

Detailed Spectral Assignments
The following assignments are derived from experimental data of p-nitro substituted indoles

and general spectroscopic principles for heterocyclic aromatics.

A. The "Nitro Signature" (Critical for ID)
The nitro group (
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) is a powerful electron-withdrawing group (EWG) that creates two intense absorption bands. In
the solid state (KBr pellet), these are the most prominent peaks after the N-H stretch.

Asymmetric Stretch (

): Typically appears between 1518–1550 cm⁻¹. In 2-substituted indoles, conjugation with the
indole ring often lowers this frequency slightly compared to non-conjugated nitroaromatics.

Symmetric Stretch (

): Appears between 1330–1360 cm⁻¹.

B. The Indole Core[2][3]
N-H Stretching (

):

Free (Dilute Solution): Sharp peak at ~3450 cm⁻¹.[2]

H-Bonded (Solid/KBr): Broadened band centered around 3350–3420 cm⁻¹.

Note: If this peak is missing, the N1 position may be substituted or the synthesis failed to

cyclize the hydrazone.

Aromatic C-H & Ring Breathing:

C-H Stretch: Weak bands just above 3000 cm⁻¹ (3050–3100 cm⁻¹).

Ring Skeletal Vibrations: A series of sharp peaks between 1450–1620 cm⁻¹.

C. Synthesis Validation Markers
When synthesizing via the Fischer Indole method, the starting material is often a

phenylhydrazone.[3]

Impurity Alert: A strong peak at ~1690–1720 cm⁻¹ (C=N imine stretch) suggests incomplete

cyclization (residual hydrazone).

Impurity Alert: A peak at ~1680 cm⁻¹ (C=O) suggests unreacted p-nitroacetophenone.
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Visualization: Spectral Logic & Synthesis
The following diagrams illustrate the decision logic for identifying the compound and the

transformation of IR signals during synthesis.

Diagram 1: Spectral Identification Logic Flow
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Caption: Decision tree for verifying 2-(4-nitrophenyl)-1H-indole using FTIR spectral data.
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Diagram 2: Synthesis Pathway & Signal Evolution
(Fischer Indole)
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Caption: Evolution of IR signals during the Fischer Indole Synthesis of the target compound.

Experimental Protocol: FTIR Characterization
To ensure reproducibility and minimize artifacts (such as water absorption masking the N-H

region), follow this standardized protocol.

Method A: KBr Pellet (Gold Standard for Solids)
Preparation: Dry the synthesized 2-(4-nitrophenyl)-1H-indole in a vacuum oven at 60°C for

4 hours to remove solvent residues.

Grinding: Mix 1–2 mg of the sample with ~100 mg of spectroscopic-grade KBr (Potassium

Bromide). Grind intimately in an agate mortar until a fine, uniform powder is achieved.

Compression: Press the powder into a transparent pellet using a hydraulic press (approx. 10

tons pressure for 2 minutes).

Measurement: Collect the spectrum from 4000 cm⁻¹ to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

Blank: Run a pure KBr pellet background prior to the sample.

Method B: ATR (Attenuated Total Reflectance)
Usage: Ideal for rapid screening.
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Note: ATR typically results in slightly lower wavenumber readings (shift of 2–5 cm⁻¹) and

altered relative intensities compared to transmission (KBr) modes due to depth of

penetration effects.

Procedure: Place the solid crystals directly onto the Diamond or ZnSe crystal. Apply high

pressure using the anvil to ensure good contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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